Cas no 56387-08-7 (2-Aminothiophene-3-carboxylic acid)

56387-08-7 structure
Product Name:2-Aminothiophene-3-carboxylic acid
CAS No:56387-08-7
Molecular Formula:C5H5NO2S
Molecular Weight:143.1637
MDL:MFCD03426102
CID:822439
PubChem ID:1512503
2-Aminothiophene-3-carboxylic acid Properties
Names and Identifiers
-
- 2-Aminothiophene-3-carboxylic acid
- 2‐AMINO‐3‐THIOPHENECARBOXYLIC ACID
- 3-Thiophenecarboxylic acid, 2-amino-
- 2-Amino-thiophene-3-carboxylic acid
- TS-00048
- 3-Thiophenecarboxylicacid,2-amino-(9CI)
- PB43067
- J-508085
- SCHEMBL793606
- 2-aminothiophene-3-carboxylicAcid
- DTXSID50363692
- DB-072140
- CS-0060720
- 56387-08-7
- SY258634
- 2-aminothiophene-3-carboxylic Acid
- AKOS006276122
- 2-aminothiophene-3-carboxylic
- EN300-114599
- 2-Amino-3-thiophenecarboxylic acid
- MFCD03426102
-
- MDL: MFCD03426102
- InChIKey: OHMLBZKIUZTEOC-UHFFFAOYSA-N
- Inchi: InChI=1S/C5H5NO2S/c6-4-3(5(7)8)1-2-9-4/h1-2H,6H2,(H,7,8)
- SMILES: C1=CSC(=C1C(=O)O)N
Computed Properties
- Exact Mass: 143.00400
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 1
- Monoisotopic Mass: 143.004
- Heavy Atom Count: 9
- Complexity: 128
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.3
- Tautomer Count: 3
- Surface Charge: 0
- Topological Polar Surface Area: 91.6A^2
Experimental Properties
- LogP: 1.60970
- PSA: 91.56000
- Refractive Index: 1.69
- Boiling Point: 347.083°C at 760 mmHg
- Flash Point: 163.71°C
- Density: 1.527
2-Aminothiophene-3-carboxylic acid Security Information
2-Aminothiophene-3-carboxylic acid Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Aminothiophene-3-carboxylic acid Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
A2B Chem LLC | AG66607-100mg |
3-Thiophenecarboxylicacid,2-amino-(9CI) |
56387-08-7 | 95% | 100mg |
$44.00 | 2024-04-19 | |
Aaron | AR00EB7F-100mg |
3-Thiophenecarboxylicacid,2-amino-(9CI) |
56387-08-7 | 97% | 100mg |
$46.00 | 2025-01-24 | |
abcr | AB285914-1 g |
2-Amino-3-thiophenecarboxylic acid; . |
56387-08-7 | 1g |
€369.40 | 2023-04-26 | ||
Alichem | A169005950-1g |
2-Aminothiophene-3-carboxylic acid |
56387-08-7 | 95% | 1g |
$277.20 | 2023-09-01 | |
Ambeed | A330471-100mg |
2-Aminothiophene-3-carboxylic acid |
56387-08-7 | 97% | 100mg |
$57.0 | ||
Chemenu | CM199714-5g |
2-Aminothiophene-3-carboxylic acid |
56387-08-7 | 95% | 5g |
$785 | 2021-08-05 | |
ChemScence | CS-0060720-100mg |
2-Aminothiophene-3-carboxylic acid |
56387-08-7 | 100mg |
$61.0 | 2022-04-27 | ||
Enamine | EN300-114599-0.05g |
2-aminothiophene-3-carboxylic acid |
56387-08-7 | 0.05g |
$359.0 | 2023-08-31 | ||
eNovation Chemicals LLC | D605312-1G |
2-aminothiophene-3-carboxylic acid |
56387-08-7 | 97% | 1G |
$215 | 2022-09-05 | |
Fluorochem | 066100-250mg |
2-Aminothiophene-3-carboxylic Acid |
56387-08-7 | 97% | 250mg |
£110.00 | 2022-03-01 |
2-Aminothiophene-3-carboxylic acid Related Literature
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Hao Cheng,Cheng Gao,Ning Cai,Miao Wang Chem. Commun., 2021,57, 3708-3711
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Zuzhang Lin,Yapeng Cai,Yaowei Zhang,Hong Zhang Chem. Sci., 2023,14, 1227-1233
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Fuli Zhou,Laurent Collard,Koen Robeyns,Tom Leyssens,Oleksii Shemchuk Chem. Commun., 2022,58, 8560-8563
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5. Front cover
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Gregory J. E. Davidson,Lok H. Tong,Jeremy K. M. Sanders Chem. Commun., 2006, 3087-3089
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Da-Peng Liu,Jun-Bo Peng,Xin-Ping Lin,Que Huang,Xiang-Jian Kong,La-Sheng Long,Rong-Bin Huang,Lan-Sun Zheng CrystEngComm, 2014,16, 5527-5530
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Tongnian Gu,Yishuang Pi,Weizhong Chen,Qian Liu,Min Li,Quanjiang Ji Chem. Sci., 2018,9, 3248-3253
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Hongfang Gao,Hetong Qi,Yijin Peng,Honglan Qi,Chengxiao Zhang Analyst, 2018,143, 3670-3676
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David Medina Cruz,Bohan Zhang,Xinjing Huang,Ada Vernet Crua,Alfonso Nieto-Argüello,Jorge L. Cholula-Díaz,Lidia Martínez,Yves Huttel,María Ujué González,José Miguel García-Martín,Thomas J. Webster Green Chem., 2019,21, 1982-1998
Recommended suppliers
Amadis Chemical Company Limited
(CAS:56387-08-7)2-Aminothiophene-3-carboxylic acid

Purity:99%
Quantity:25g
Price($):2142.0